molecular formula C20H18N2O3 B8623323 Pentyl 4-(3,4-dicyanophenoxy)benzoate CAS No. 919766-66-8

Pentyl 4-(3,4-dicyanophenoxy)benzoate

Cat. No.: B8623323
CAS No.: 919766-66-8
M. Wt: 334.4 g/mol
InChI Key: WNHSLTXAQQXLIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pentyl 4-(3,4-dicyanophenoxy)benzoate is a useful research compound. Its molecular formula is C20H18N2O3 and its molecular weight is 334.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

919766-66-8

Molecular Formula

C20H18N2O3

Molecular Weight

334.4 g/mol

IUPAC Name

pentyl 4-(3,4-dicyanophenoxy)benzoate

InChI

InChI=1S/C20H18N2O3/c1-2-3-4-11-24-20(23)15-5-8-18(9-6-15)25-19-10-7-16(13-21)17(12-19)14-22/h5-10,12H,2-4,11H2,1H3

InChI Key

WNHSLTXAQQXLIG-UHFFFAOYSA-N

Canonical SMILES

CCCCCOC(=O)C1=CC=C(C=C1)OC2=CC(=C(C=C2)C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-nitrophthalonitrile (1.00 g, 7 mmol), pentyl 4-hydroxybenzoate (1.45 g, 7 mmol) and dried potassium carbonate (6.38 g, 46.2 mmol) in anhydrous DMF (50 mL) was stirred overnight at 85° C. under argon. After cooling to room temperature, the mixture was diluted with ethyl acetate (60 mL) and water (40 mL). The organic layer was separated, and the aqueous phase was extracted with ethyl acetate (2×50 mL). The combined organic layers were washed with a saturated solution of NaHCO3 (40 mL), brine (40 mL) and dried over anhydrous sodium sulfate. The solvents were removed in vacuo, and the crude product was purified by column chromatography on silica gel using a dichloromethane/acetonitrile mixture (20:1) as an eluent to give the product in 85% yield. [1H NMR (δ, ppm, CDCl3): 8.15 (d, 2H, J=8.7 Hz), 7.77 (d, 1H, J=8.7 Hz), 7.35 (d, 1H, J=2.3 Hz), 7.30 (d, 1H, J=8.7 Hz), 7.12 (d, 2H, J=8.7 Hz), 4.34 (2H, t, OCH2, J=6.7 Hz), 1.79 (m, 2H, CH2), 1.42 (m, 4H, CH2CH2), 0.94 (t, 3H, J=7 Hz, CH3).]
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.45 g
Type
reactant
Reaction Step One
Quantity
6.38 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two

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